Cas no 1903780-74-4 (5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole
• CAS No: 1903780-74-4
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 6051766
• PubChem ID: 92129236
• Update Time: 2025-07-30

5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole
• (2-(ethylthio)phenyl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)methanone
• (2-ethylsulfanylphenyl)-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]methanone
• 5-{1-[2-(ethylsulfanyl)benzoyl]-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole
• F6524-3939
• AKOS025390467
• 1903780-74-4

• Inchi： 1S/C22H23N3O2S/c1-3-28-20-12-8-7-11-17(20)22(26)25-13-18(16-9-5-4-6-10-16)19(14-25)21-23-15(2)24-27-21/h4-12,18-19H,3,13-14H2,1-2H3
• InChI Key： CMJMCBROCRMITN-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(N1CC(C2=NC(C)=NO2)C(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 393.15109816g/mol
• Monoisotopic Mass: 393.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole

Introduction to 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole (CAS No. 1903780-74-4)

5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole, with the CAS number 1903780-74-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The molecular structure of 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole is characterized by a central oxadiazole ring fused with a pyrrolidine moiety, substituted with a benzoyl group and an ethylsulfanyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further investigation.

In recent years, the development of new oxadiazole derivatives has been a focus of research due to their potential in treating various diseases. For instance, studies have shown that oxadiazoles can modulate the activity of enzymes and receptors involved in inflammatory responses and cancer progression. The compound 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole has been synthesized and evaluated for its biological activities in several preclinical studies.

In Vitro Studies:

In vitro studies have demonstrated that 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-kB and MAPK.

In Vivo Studies:

In vivo studies have further confirmed the anti-inflammatory properties of 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole. Animal models of inflammation have shown that this compound can significantly reduce inflammation and tissue damage. Additionally, it has been found to exhibit analgesic effects, making it a potential candidate for pain management.

Cancer Research:

Beyond its anti-inflammatory properties, 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-yl}-3-methyl-1,2,4-oxadiazole has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and JAK/STAT.

Synthetic Routes:

The synthesis of 5-{1-2-(ethylsulfanyl)benzoyl-4-phenylpyrrolidin-3-y l}-3-methyl - 1 , 2 , 4 - o x a d i azo l e strong > i n v o l v e s s e v e r a l s t e p s , i n c l u d i n g t h e c o u p l i n g o f t h e b e n z o y l g r o u p w i t h t h e p y r r o l i d i n e m o i e t y , f o l l o w e d b y t h e c y c l i z a t i o n t o f o r m t h e o x a d i a z o l e r i n g . T h e s y n t h e s i s p r o c e s s h a s b e e n o p t i m i z e d f o r h i g h y i e l d a n d p u r i t y , m a k i n g t h e c o m p o u n d v i a b l e f o r f u r t h e r p h a r m a c o l o g i c a l s t u d y . p > < p > T h e p h y s i c o c h e m i c a l p r o p e r t i e s o f< strong > 5 - { 1 - 2 - ( ethylsulfanyl ) benzoyl - 4 - phenylpyrrolidin - 3 - yl } - 3 - methyl - 1 , 2 , 4 - oxadiazole< / strong > , s u c h a s s o l u b i l i t y , m e l t i n g p o i n t , a n d s t a b i l i t y , h a v e b ee n c haracterized to ensure its suitability for pharmaceutical development. These properties are crucial for optimizing drug delivery and formulation strategies.

Clinical Potential:

The clinical potential of< strong > 5 - { 1 - 2 - ( ethylsulfanyl ) benzoyl - 4 - phenylpyrrolidin - 3 - yl } - 3 - methyl - 1 , 2 , 4 - oxadiazole< / strong > is currently being explored through preclinical and early-stage clinical trials. Preliminary results suggest that this compound may offer significant therapeutic benefits with minimal side effects. However, further research is needed to fully understand its safety profile and efficacy in human subjects.

FUTURE DIRECTIONS:

THe DEVElopment OF< STRONG >5-{1=2-(EthYlsuLFanYl)BenzOyL=4-PheNYPYRroLiDiN=3-YL}=3-MeThYL=1=2=OxAdIaZoLe< /STRONG > AS A THERAPEUTIC AGENT IS AN EXCITING AREA OF RESEARCH. FUTURE STUDIES WILL FOCUS ON OPTIMIZING ITS PHARMACOKINETIC PROPERTIES AND EVALUATING ITS EFFICACY IN LARGER CLINICAL TRIALS. ADDITIONALLY, COMBINATIONAL THERAPIES INVOLVING THIS COMPOUND WITH OTHER DRUGS MAY BE EXPLORED TO ENHANCE ITS THERAPEUTIC POTENTIAL.